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Compound of Interest

Compound Name: Quinazoline-8-carbaldehyde

Cat. No.: B2922675 Get Quote

Introduction: The Quinazoline Scaffold in Modern
Drug Discovery
The quinazoline ring system is a privileged heterocyclic scaffold, forming the core of numerous

biologically active compounds. Its unique structural and electronic properties have made it a

cornerstone in medicinal chemistry, leading to the development of approved therapeutics in

oncology, such as gefitinib and erlotinib, as well as agents with anti-inflammatory, antimicrobial,

and anticonvulsant activities.[1][2] Quinazoline-8-carbaldehyde, a key synthetic intermediate,

provides a reactive aldehyde functional group that is instrumental in the elaboration of more

complex molecular architectures. This guide offers a comprehensive overview of the safety and

handling protocols for Quinazoline-8-carbaldehyde, designed for researchers and drug

development professionals engaged in its use.

Hazard Identification and Risk Assessment
A thorough understanding of the potential hazards associated with Quinazoline-8-
carbaldehyde is paramount for its safe handling. While a comprehensive toxicological profile is

not fully established, the available data from various suppliers and related compounds allows

for a robust risk assessment.

GHS Classification
Quinazoline-8-carbaldehyde is classified as a hazardous substance. The following GHS

hazard statements are consistently reported[3][4]:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Some sources also indicate a potential for flammability and skin burns, necessitating

appropriate precautions.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Quinazoline-8-carbaldehyde is

provided in the table below.

Property Value Reference(s)

CAS Number 1823899-37-1

Molecular Formula C₉H₆N₂O

Molecular Weight 158.16 g/mol

Appearance Crystalline solid/powder

Melting Point 190-195 °C

Solubility
Limited solubility in common

organic solvents

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate PPE are critical to minimize exposure and ensure

personnel safety.

Engineering Controls
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Ventilation: All handling of Quinazoline-8-carbaldehyde powder should be conducted in a

certified chemical fume hood to prevent inhalation of dust particles.[5] Explosion-proof

ventilation is recommended due to its potential flammability.

Eyewash Stations and Safety Showers: These should be readily accessible in any laboratory

where the compound is handled.[6]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Quinazoline-8-carbaldehyde:

Eye and Face Protection: Wear tightly fitting safety goggles and a face shield to protect

against splashes and dust.[5][7]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a properly fitted laboratory coat

are required.[8] Some sources recommend impervious clothing to prevent skin contact.[5]

Respiratory Protection: If handling large quantities or if there is a risk of aerosolization

outside of a fume hood, a NIOSH-approved respirator is necessary.[5]

Safe Handling, Storage, and Disposal
Adherence to strict protocols for handling, storage, and disposal is essential to maintain a safe

laboratory environment.

Handling
Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[2]

Do not eat, drink, or smoke in areas where the compound is handled.[9]

Wash hands thoroughly after handling.[1]

Minimize dust generation and accumulation.[1]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]
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The compound is light-sensitive and should be stored in amber glassware.

Recommended storage temperature is between 2-8 °C.

Store away from incompatible materials such as strong oxidizing agents.[2]

Disposal
Quinazoline-8-carbaldehyde and any contaminated materials must be treated as hazardous

chemical waste.

Waste Segregation: Collect all waste in a dedicated, properly labeled, and sealed hazardous

waste container.[8]

Disposal Method: The primary and recommended method of disposal is through a licensed

hazardous waste disposal company, typically via incineration.[8] Do not dispose of this

chemical down the drain or in regular trash.[8]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures
Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1][10]

Skin Contact: Immediately flush the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing. Seek medical attention if irritation

persists.[1][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][11]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[11]
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Spill Response
In the event of a spill, follow these procedures:

Evacuate and Isolate: Evacuate non-essential personnel from the area and ensure adequate

ventilation.[12]

Control Ignition Sources: Remove all sources of ignition.[12]

Containment: For dry spills, carefully sweep or vacuum the material, avoiding dust

generation, and place it into a suitable, labeled container for disposal.[2]

Decontamination: Clean the spill area thoroughly with soap and water.[11]

Report: Report the incident to the appropriate environmental health and safety personnel.

Visualizations
Experimental Workflow: Safe Handling of Quinazoline-8-
carbaldehyde
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Caption: Workflow for the safe handling of Quinazoline-8-carbaldehyde.

Logical Relationship: Emergency Response to Exposure
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Caption: Decision tree for emergency response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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